[3-(1-Aminoethyl)piperidin-1-yl]-(2-fluoro-5-methylphenyl)methanone

• IUPAC Name: [3-(1-aminoethyl)piperidin-1-yl]-(2-fluoro-5-methylphenyl)methanone
• InChI: InChI=1S/C15H21FN2O/c1-10-5-6-14(16)13(8-10)15(19)18-7-3-4-12(9-18)11(2)17/h5-6,8,11-12H,3-4,7,9,17H2,1-2H3
• InChI Key: RCZHWGFCEFNJAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C(=O)N2CCCC(C2)C(C)N
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

[3-(1-Aminoethyl)piperidin-1-yl]-(2-fluoro-5-methylphenyl)methanone is a chemical compound that belongs to the class of phenylpiperidine derivatives. It is commonly referred to as FPEP and has been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of FPEP is not fully understood, but it is believed to act on the central nervous system by binding to specific receptors. FPEP has been shown to bind to the mu-opioid receptor, which is involved in the modulation of pain, and the delta-opioid receptor, which is involved in the regulation of mood and emotions.
Biochemical and Physiological Effects:
FPEP has been shown to produce analgesic and anticonvulsant effects in animal models. It has also been shown to produce sedative effects, which may limit its potential applications. FPEP has been shown to have a low toxicity profile, which makes it a viable option for laboratory experiments.

Advantages and Limitations for Lab Experiments

FPEP has several advantages for laboratory experiments, including its ease of synthesis and low toxicity profile. However, its sedative effects may limit its potential applications in certain experiments. In addition, further research is needed to fully understand the mechanism of action of FPEP and its potential applications in the field of medicine.

Future Directions

There are several future directions for research on FPEP. One potential direction is the development of new pain medications based on the analgesic properties of FPEP. Another potential direction is the development of new anticonvulsant medications based on the anticonvulsant properties of FPEP. Further research is also needed to fully understand the mechanism of action of FPEP and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of FPEP involves several steps, including the reaction of 2-fluoro-5-methylbenzoyl chloride with 1-(3-aminopropyl)piperidine in the presence of a base catalyst. The resulting intermediate is then treated with hydrochloric acid to form FPEP as a white solid. The synthesis of FPEP has been optimized to improve both yield and purity, making it a viable option for laboratory experiments.

Scientific Research Applications

FPEP has been the subject of scientific research due to its potential applications in the field of medicine. Studies have shown that FPEP has analgesic properties, making it a potential candidate for the development of new pain medications. In addition, FPEP has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.